Cas no 64710-63-0 (2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride)

2-(1-Methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride is a chemically stable hydrochloride salt derivative of a substituted imidazole ethylamine. Its key structural feature—the 1-methylimidazole moiety—imparts strong basicity and reactivity, making it valuable in organic synthesis and pharmaceutical intermediates. The hydrochloride form enhances solubility in polar solvents, facilitating handling in aqueous or protic environments. This compound is particularly useful in the development of bioactive molecules, including histamine receptor modulators and enzyme inhibitors, due to its imidazole core’s affinity for metal coordination and hydrogen bonding. Its well-defined crystalline structure ensures consistent purity, suitable for high-precision applications in medicinal chemistry and catalysis.
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride structure
64710-63-0 structure
Product Name:2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
CAS No:64710-63-0
MF:C6H12ClN3
MW:161.632579803467
MDL:MFCD21362293
CID:2104029
PubChem ID:16219661
Update Time:2025-05-23

2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-Imidazole-4-ethanamine hydrochloride
    • 2-(1-Methyl-1H-imidazol-4-yl)ethanamine hydrochloride
    • MLS000860002
    • FQLGGDUOFSWKMS-UHFFFAOYSA-N
    • SMR000326861
    • AX8320529
    • 2-(1-methyl-1H-imidazol-4-yl)ethylamine hydrochloride
    • 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
    • MDL: MFCD21362293
    • Inchi: 1S/C6H11N3.ClH/c1-9-4-6(2-3-7)8-5-9;/h4-5H,2-3,7H2,1H3;1H
    • InChI Key: FQLGGDUOFSWKMS-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)C=NC(=C1)CCN

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Topological Polar Surface Area: 43.8

2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069005286-5g
2-(1-Methyl-1H-imidazol-4-yl)ethanamine hydrochloride
64710-63-0 97%
5g
$696.80 2023-09-01
Alichem
A069005286-10g
2-(1-Methyl-1H-imidazol-4-yl)ethanamine hydrochloride
64710-63-0 97%
10g
$1015.05 2023-09-01
Alichem
A069005286-25g
2-(1-Methyl-1H-imidazol-4-yl)ethanamine hydrochloride
64710-63-0 97%
25g
$1715.00 2023-09-01
Chemenu
CM523413-1g
2-(1-Methyl-1H-imidazol-4-yl)ethanamine hydrochloride
64710-63-0 97%
1g
$188 2023-01-02
Enamine
EN300-26275552-0.05g
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
64710-63-0 95%
0.05g
$84.0 2024-06-18
Enamine
EN300-26275552-0.1g
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
64710-63-0 95%
0.1g
$88.0 2024-06-18
Enamine
EN300-26275552-0.25g
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
64710-63-0 95%
0.25g
$91.0 2024-06-18
Enamine
EN300-26275552-0.5g
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
64710-63-0 95%
0.5g
$96.0 2024-06-18
Enamine
EN300-26275552-1.0g
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
64710-63-0 95%
1.0g
$100.0 2024-06-18
Enamine
EN300-26275552-2.5g
2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
64710-63-0 95%
2.5g
$193.0 2024-06-18

2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:64710-63-0)2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
Order Number:A1249429
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:07
Price ($):165
Email:sales@amadischem.com

2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride Related Literature

Additional information on 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride

Recent Advances in the Study of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 64710-63-0)

2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 64710-63-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole ring and amine hydrochloride moiety, has been explored for its potential applications in drug development, particularly in the modulation of biological pathways and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, making it a subject of interest for researchers aiming to develop novel bioactive molecules.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride with high yield and purity, which is critical for its subsequent use in medicinal chemistry. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In addition to its synthetic utility, recent studies have explored the pharmacological profile of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride. Preliminary in vitro and in vivo experiments suggest that the compound may interact with specific neurotransmitter receptors, including those in the central nervous system (CNS). These findings have sparked interest in its potential applications in neurological disorders, such as anxiety and depression, although further research is needed to elucidate its mechanisms of action and therapeutic efficacy.

Another promising avenue of research involves the compound's potential as a building block for the development of novel anticancer agents. Studies have demonstrated that derivatives of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride exhibit cytotoxic effects against certain cancer cell lines, highlighting its relevance in oncology drug discovery. Researchers are now focusing on structure-activity relationship (SAR) studies to optimize the compound's anticancer properties while minimizing off-target effects.

Despite these advancements, challenges remain in the clinical translation of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 64710-63-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with ongoing studies exploring its pharmacological and therapeutic potential. As research progresses, this compound may pave the way for the development of innovative treatments for a range of diseases, underscoring its importance in the field.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:64710-63-0)2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
A1249429
Purity:99%
Quantity:1g
Price ($):165
Email